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Compound of Interest

Compound Name:
methyl 6-bromo-1H-indole-4-

carboxylate

Cat. No.: B031375 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and experimental

considerations for methyl 6-bromo-1H-indole-4-carboxylate, a key building block in medicinal

chemistry and drug discovery. The information is intended to ensure its safe and effective use

in a laboratory setting.

Chemical Identification and Properties
Methyl 6-bromo-1H-indole-4-carboxylate is a heterocyclic compound with the molecular

formula C₁₀H₈BrNO₂. It is a solid at room temperature and is utilized as an intermediate in the

synthesis of various biologically active molecules.

Property Value

Molecular Formula C₁₀H₈BrNO₂

Molecular Weight 254.08 g/mol [1]

Appearance Solid[1]

CAS Number 107650-22-6

SMILES COC(=O)C1=C2C=CNC2=CC(Br)=C1[1]

InChI Key KPFSQBKJYHWFME-UHFFFAOYSA-N[1]
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Hazard Identification and Classification
Methyl 6-bromo-1H-indole-4-carboxylate is classified as a hazardous substance. The

primary hazard is its acute oral toxicity.

GHS Classification:

Hazard Class Category

Acute Toxicity, Oral Category 3

GHS Label Elements:

Pictogram Signal Word Hazard Statement

Danger H301: Toxic if swallowed[1]

Precautionary Statements:

Code Statement

P301 + P310
IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician.

P330 Rinse mouth.

P331 Do NOT induce vomiting.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize the risk of exposure and

ensure the stability of the compound.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling this compound to determine the

appropriate level of PPE. The following are general recommendations:
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Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection:

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Body Protection: Wear a lab coat, and consider additional protective clothing for larger

quantities.

Respiratory Protection: Use a certified respirator if working in a poorly ventilated area or if

dusts are generated.

Click to download full resolution via product page

Handling Procedures
Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage Conditions
Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

The designated storage class is 6.1D - Non-combustible, acute toxic Cat.3 / toxic hazardous

materials or hazardous materials causing chronic effects.[1]
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Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Procedure

Ingestion

IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician. Rinse mouth. Do

NOT induce vomiting.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Exposure to
Methyl 6-bromo-1H-indole-4-carboxylate

ingestion inhalation skin_contact eye_contact

call_poison_center fresh_air wash_skin flush_eyes
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.

Specific Hazards Arising from the Chemical: In case of fire, hazardous decomposition

products may be formed, including carbon oxides, nitrogen oxides, and hydrogen bromide.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (see Section 3.1). Avoid breathing dust.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Sweep up the solid material and place it in a suitable container for

disposal. Avoid generating dust. Clean the affected area thoroughly.

Experimental Protocol: Synthesis of Methyl 6-
bromo-1H-indole-4-carboxylate
The following is a proposed, adapted experimental protocol for the synthesis of methyl 6-
bromo-1H-indole-4-carboxylate, based on a known procedure for the synthesis of the non-

brominated analogue, methyl 1H-indole-4-carboxylate, via a palladium-catalyzed reaction. This

procedure should be performed by a qualified chemist with appropriate safety precautions in

place.

Materials and Reagents
Methyl 2-amino-5-bromobenzoate

(2-bromovinyl)trimethylsilane

Palladium(II) acetate (Pd(OAc)₂)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b031375?utm_src=pdf-body
https://www.benchchem.com/product/b031375?utm_src=pdf-body
https://www.benchchem.com/product/b031375?utm_src=pdf-body
https://www.benchchem.com/product/b031375?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Triphenylphosphine (PPh₃)

Potassium carbonate (K₂CO₃)

Toluene

Hydrochloric acid (HCl)

Sodium bicarbonate (NaHCO₃)

Brine

Magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Solvents for chromatography (e.g., hexanes, ethyl acetate)

Experimental Procedure
Reaction Setup: In a flame-dried, round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, add methyl 2-amino-5-bromobenzoate, (2-bromovinyl)trimethylsilane,

palladium(II) acetate, triphenylphosphine, and potassium carbonate.

Solvent Addition: Add anhydrous toluene to the flask under an inert atmosphere (e.g., argon

or nitrogen).

Reaction: Heat the reaction mixture to reflux and stir for the appropriate time, monitoring the

reaction progress by thin-layer chromatography (TLC).

Work-up:

Cool the reaction mixture to room temperature.

Dilute with a suitable organic solvent (e.g., ethyl acetate) and wash with water, 1M HCl,

saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.
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Purification: Purify the crude product by flash column chromatography on silica gel using an

appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure

methyl 6-bromo-1H-indole-4-carboxylate.
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Toxicological and Ecological Information
Toxicological Information: The primary known toxicological effect is acute oral toxicity.

Further toxicological data is limited.

Ecological Information: No specific data is available on the ecological effects of this

compound. It is important to prevent its release into the environment.

Disposal Considerations
Dispose of this chemical and its container in accordance with local, regional, and national

regulations. It should be treated as hazardous waste.

This technical guide is intended to provide essential safety and handling information. It is not

exhaustive, and users should consult the relevant Safety Data Sheets (SDS) and conduct a

thorough risk assessment before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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